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For researchers, scientists, and drug development professionals at the forefront of longevity

and aging research, the ability to accurately measure the efficacy of interventions is paramount.

Epigenetic clocks, which measure biological age based on DNA methylation patterns, have

emerged as a powerful tool for this purpose. This guide provides an objective comparison of

Calcium Alpha-Ketoglutarate (Ca-AKG) with other prominent molecules—Metformin and

Rapamycin—in their ability to modulate epigenetic age. The information is based on available

experimental data to help guide research and development efforts.

Quantitative Comparison of Anti-Aging Compounds
on Epigenetic Clocks
The following table summarizes the quantitative effects of Calcium Alpha-Ketoglutarate,

Metformin, and Rapamycin on various epigenetic clocks based on human clinical studies. It is

crucial to note that direct head-to-head comparison studies are limited, and the results

presented here are from different studies with varying designs, participant populations, and

epigenetic clock methodologies.
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Compound
Epigenetic
Clock(s)
Used

Tissue/Sam
ple Type

Dosage
Study
Duration

Reported
Effect on
Biological
Age

Calcium

Alpha-

Ketoglutarate

(Ca-AKG)

TruAge Saliva
1 gram, twice

daily

4 to 10

months

(average 7

months)

Average

reduction of 8

years.[1][2][3]

Metformin

Horvath's

Clock,

Hannum's

Clock

Peripheral

Blood

Not specified

in detail

Not specified

in detail

Associated

with slower

epigenetic

aging.[4]

PCPhenoAge

, PCGrimAge
Monocytes

Not specified

in detail
24 weeks

Mean

decrease of

3.53 years

(PCPhenoAg

e) and 1.84

years

(PCGrimAge)

.[5]

Rapamycin

Marmoset

Epigenetic

Clocks

Blood
Not specified

in detail

Not specified

in detail

No significant

effect

detected in

marmoset

blood.

Skin & Blood

Clock

Human

Keratinocytes

Not specified

in detail

Not specified

in detail

Retarded

epigenetic

aging.

Experimental Protocols
Understanding the methodologies behind these findings is critical for their interpretation and for

designing future studies.
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Calcium Alpha-Ketoglutarate (Rejuvant®) Study Protocol
Study Design: A retrospective analysis of self-reported healthy individuals.

Participants: 42 individuals (28 males, 14 females).

Intervention: Participants took a supplement containing 1 gram of Calcium Alpha-

Ketoglutarate twice daily. The formulation for men included Vitamin A, while the women's

formulation included Vitamin D.

Duration: The intervention period ranged from 4 to 10 months, with an average duration of 7

months.

Epigenetic Analysis: DNA methylation age was assessed at baseline and at the end of the

treatment period using the TruAge™ saliva-based test.

Metformin Study Protocol (Monocyte Analysis)
Study Design: A 24-week randomized clinical trial.

Participants: The study involved virally suppressed older people living with HIV.

Intervention: Participants were randomized to receive either adjunctive metformin or

observation.

Epigenetic Analysis: Epigenetic age was assessed in peripheral monocytes at baseline and

at week 24 using Principal Component (PC)-based epigenetic clocks, PCPhenoAge and

PCGrimAge.

DNA Methylation Analysis Workflow
The general workflow for analyzing DNA methylation and determining epigenetic age in these

studies typically involves the following steps:
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DNA Methylation Analysis Workflow
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Signaling Pathways and Mechanisms of Action
The proposed mechanisms by which these compounds may influence epigenetic aging are

distinct, targeting different but interconnected cellular pathways.

Calcium Alpha-Ketoglutarate (Ca-AKG)
Ca-AKG is a key intermediate in the Krebs cycle and acts as a crucial cofactor for various

enzymes, including those involved in epigenetic regulation. Its proposed mechanism involves:

TET Enzyme Activation: Alpha-ketoglutarate is a cofactor for the Ten-Eleven Translocation

(TET) family of dioxygenases, which are involved in DNA demethylation. By providing AKG,

Ca-AKG may enhance the activity of TET enzymes, leading to changes in DNA methylation

patterns.

Krebs Cycle and Cellular Metabolism: As a central metabolite, AKG influences cellular

energy status, which can indirectly impact epigenetic modifications.

Calcium Alpha-Ketoglutarate (Ca-AKG)

Alpha-Ketoglutarate (AKG)

Krebs Cycle TET Dioxygenases

Cofactor

DNA Demethylation

Modulation of Epigenetic Age
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Ca-AKG Signaling Pathway

Metformin
Metformin's primary molecular target is the AMP-activated protein kinase (AMPK) pathway, a

central regulator of cellular energy homeostasis. Its influence on epigenetics is thought to be

mediated through:

AMPK Activation: Metformin activates AMPK, which in turn can phosphorylate and regulate

the activity of various downstream targets, including enzymes involved in DNA methylation

and histone modification.

Inhibition of mTORC1: AMPK activation leads to the inhibition of the mechanistic target of

rapamycin complex 1 (mTORC1), a pathway known to be involved in epigenetic regulation.

DNMT Regulation: Metformin may influence the activity of DNA methyltransferases (DNMTs),

the enzymes responsible for establishing and maintaining DNA methylation patterns.

Metformin

AMPK Activation

mTORC1 Inhibition DNMT Regulation
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Metformin Signaling Pathway

Rapamycin
Rapamycin is a potent inhibitor of the mTOR pathway, a key signaling node that integrates

nutrient availability with cell growth and proliferation. Its effects on epigenetic aging are likely

mediated by:

mTORC1 Inhibition: Rapamycin directly inhibits mTORC1, which can influence the

epigenetic landscape by altering the activity of downstream effectors that regulate chromatin

structure and gene expression.

Transcriptional Regulation: The mTOR pathway plays a role in regulating the transcription of

genes involved in cellular metabolism and anabolism, processes that are linked to epigenetic

modifications.

Rapamycin

mTORC1

Inhibition

Epigenetic Regulators
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Rapamycin Signaling Pathway

In conclusion, while Calcium Alpha-Ketoglutarate has demonstrated a significant effect in

reducing biological age as measured by the TruAge epigenetic clock in a human study, further

research is needed to directly compare its efficacy against other promising interventions like

metformin and rapamycin under standardized conditions. The distinct mechanisms of action of

these compounds offer multiple avenues for therapeutic development in the field of longevity

and anti-aging. This guide provides a foundational comparison to aid researchers in designing

future studies to further validate and compare these and other potential anti-aging

interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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